Cas no 4510-16-1 (9β,11α-Prostaglandin F2)

9β,11α-Prostaglandin F2 structure
9β,11α-Prostaglandin F2 structure
Product Name:9β,11α-Prostaglandin F2
CAS No:4510-16-1
MF:C20H34O5
MW:354.48096704483
MDL:MFCD00135235
CID:329381
PubChem ID:5280506
Update Time:2025-04-19

9β,11α-Prostaglandin F2 Chemical and Physical Properties

Names and Identifiers

    • 9B,11A-PROSTAGLANDIN F2
    • Prostaglandin F2β
    • Prostaglandin F2β Lipid Maps MS Standard
    • CBiol_001989
    • CTK1C2089
    • KBio2_000211
    • KBio2_002779
    • KBio2_005347
    • KBio3_000421
    • KBio3_000422
    • KBioGR_000211
    • KBioSS_000211
    • Prostaglandin F(2a)
    • Prostaglandin F2beta
    • PGF2beta
    • Prostaglandin F2b
    • 9beta,11alpha-Prostaglandin F2
    • PGF2b
    • Prostaglandin F2-beta
    • 9beta,11alpha-PGF2a
    • 9beta,11alpha-PGF2alpha
    • (Z)-7-[(1R,2R,3R,5R)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]hept-5-enoic acid
    • Prostaglandin F2
    • A
    • 5-Heptenoic acid, 7-[3,5-dihydroxy-2(3-hydroxy-1-octenyl)cyclopentyl]-, stereoisomer
    • PGF
    • Prosta-5,13-dien-1-oic acid, 9,11,15-trihydroxy-, (5Z,9-beta,11-alpha,13E,15S)-
    • SCHEMBL3364356
    • SR-01000946478-1
    • 7-[3,5-Dihydroxy-2-(3-hydroxy-1-octenyl)cyclopentyl]-5-heptenoate
    • Prosta-5,13-dien-1-oic acid, 9,11,15-trihydroxy-, (5Z,9.beta.,11.alpha.,13E,15S)-
    • NCGC00161292-01
    • 9R,11R,15S-trihydroxy-5Z,13E-prostadienoic acid
    • Prostaglandin F2??
    • 9b,11a-PGF2
    • HMS1791K15
    • (5Z,13E)-9,11,15-trihydroxy-prosta-5,13-dien-1-oate
    • Prostaglandin F(sub 2-beta)
    • IDI1_033963
    • HMS3402K15
    • HMS3648B14
    • BML1-G05
    • 4510-16-1
    • 7-[3,5-dihydroxy-2-(3-hydroxy-1-octenyl)cyclopentyl]-5-Heptenoic acid stereoisomer
    • PGF(sub 2-beta)
    • 9b,11a PROSTAGLANDIN F2
    • NCGC00161292-02
    • Prostaglandin F2 beta
    • Q27103967
    • DTXSID40859478
    • Prostaglandin F2.beta.
    • NCGC00161292-04
    • HMS1989K15
    • PDSP1_000079
    • NCGC00161292-03
    • PGF2-beta
    • C02314
    • SR-01000946478
    • AKOS040755380
    • 5-Heptenoic acid, 7-(3,5-dihydroxy-2-(3-hydroxy-1-octenyl)cyclopentyl)-, stereoisomer
    • BSPBio_001493
    • HMS1361K15
    • Prosta-5,13-dien-1-oic acid, 9,11,15-trihydroxy-,(5Z,9beta,11alpha,13E,15S)-
    • CHEMBL1894513
    • 9beta-PGF2alpha
    • (5Z,13E)-9,11,15-trihydroxy-prosta-5,13-dien-1-oic acid
    • CHEBI:28922
    • 7-[3a,5b-Dihydroxy-2-(3-hydroxy-1-octenyl)cyclopentyl]-5-heptenoic acid
    • 9 beta ,11 alpha -Prostaglandin F2
    • (5Z,13E,15S)-9beta,11alpha,15-trihydroxyprosta-5,13-dien-1-oic acid
    • Prostaglandin F2beta Lipid Maps(R) MS Standard
    • BENZOXONIUMCHLORIDE
    • 7-[3a,5b-Dihydroxy-2-(3-hydroxy-1-octenyl)cyclopentyl]-5-heptenoate
    • LMFA03010025
    • DB-215039
    • 9beta, 11alpha-PROSTAGLANDIN F2
    • (5Z,9beta,11alpha,13e,15s)-9,11,15-trihydroxy-prosta-5,13-dien-1-oic acid
    • 9β,11α-Prostaglandin F2
    • MDL： MFCD00135235
    • Inchi： 1S/C20H34O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,12-13,15-19,21-23H,2-3,5-6,8-11,14H2,1H3,(H,24,25)/b7-4-,13-12+/t15-,16+,17+,18+,19+/m0/s1
    • InChI Key： PXGPLTODNUVGFL-JZFBHDEDSA-N
    • SMILES： O[C@@H]1C[C@H]([C@H](/C=C/[C@H](CCCCC)O)[C@H]1C/C=C\CCCC(=O)O)O

Computed Properties

  • Exact Mass: 354.24062418g/mol
  • Monoisotopic Mass: 354.24062418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 12
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 98

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 531.0±50.0 °C at 760 mmHg
  • Flash Point: 289.0±26.6 °C
  • LogP: 4.39
  • Vapor Pressure: 0.0±3.2 mmHg at 25°C

9β,11α-Prostaglandin F2 Security Information

9β,11α-Prostaglandin F2 Pricemore >>

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